Cas no 1089358-90-6 (methyl 2-methyl-2-{2-(methylsulfanyl)pyridin-3-ylformamido}propanoate)

• Product Name: methyl 2-methyl-2-{2-(methylsulfanyl)pyridin-3-ylformamido}propanoate
• CAS No: 1089358-90-6
• MF: C₁₂H₁₆N₂O₃S
• MW: 268.332041740417
• CID: 5682434
• PubChem ID: 30876005
• Update Time: 2025-09-17

methyl 2-methyl-2-{2-(methylsulfanyl)pyridin-3-ylformamido}propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-methyl-2-[(2-methylsulfanylpyridine-3-carbonyl)amino]propanoate
• methyl 2-methyl-2-{[2-(methylsulfanyl)pyridin-3-yl]formamido}propanoate
• Z358238690
• AKOS034227978
• 1089358-90-6
• EN300-26582594
• methyl 2-methyl-2-{2-(methylsulfanyl)pyridin-3-ylformamido}propanoate

• Inchi： 1S/C12H16N2O3S/c1-12(2,11(16)17-3)14-9(15)8-6-5-7-13-10(8)18-4/h5-7H,1-4H3,(H,14,15)
• InChI Key： KSMAGLIKLNHQIZ-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)C(NC(C(=O)OC)(C)C)=O

Computed Properties

• Exact Mass: 268.08816355g/mol
• Monoisotopic Mass: 268.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 93.6Ų

Additional information on methyl 2-methyl-2-{2-(methylsulfanyl)pyridin-3-ylformamido}propanoate

Introduction to Methyl 2-methyl-2-{2-(methylsulfanyl)pyridin-3-ylformamido}propanoate (CAS No. 1089358-90-6)

Methyl 2-methyl-2-{2-(methylsulfanyl)pyridin-3-ylformamido}propanoate, identified by its CAS number 1089358-90-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in drug discovery and development.

The molecular structure of Methyl 2-methyl-2-{2-(methylsulfanyl)pyridin-3-ylformamido}propanoate features a complex arrangement of functional groups, including a methylsulfanyl substituent and a formamido moiety linked to a pyridine ring. This unique structural configuration contributes to its potential pharmacological properties, which have been explored in various preclinical studies.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target specific biological pathways. Methyl 2-methyl-2-{2-(methylsulfanyl)pyridin-3-ylformamido}propanoate has been investigated for its potential role in modulating enzymes and receptors involved in inflammatory and immunological responses. Its ability to interact with these targets makes it a valuable compound for further exploration in the context of treating chronic inflammatory diseases and immune-related disorders.

One of the most compelling aspects of Methyl 2-methyl-2-{2-(methylsulfanyl)pyridin-3-ylformamido}propanoate is its structural similarity to known bioactive molecules. This similarity suggests that it may exhibit analogous pharmacological effects, potentially offering new therapeutic options for conditions where current treatments are limited. The presence of the methylsulfanyl group, in particular, has been associated with enhanced binding affinity and selectivity, which are critical factors in drug design.

The synthesis of Methyl 2-methyl-2-{2-(methylsulfanyl)pyridin-3-ylformamido}propanoate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for subsequent biological evaluation. The use of modern techniques such as flow chemistry and catalytic processes has further optimized the production process, making it more efficient and scalable.

Recent studies have highlighted the importance of understanding the metabolic fate of drug candidates like Methyl 2-methyl-2-{2-(methylsulfanyl)pyridin-3-ylformamido}propanoate. Metabolic studies have revealed that this compound undergoes biotransformation through various pathways, including oxidation and conjugation reactions. These findings provide valuable insights into its potential side effects and drug-drug interactions, which are crucial considerations in clinical development.

The pharmacokinetic properties of Methyl 2-methyl-2-{2-(methylsulfanyl)pyridin-3-ylformamido}propanoate have also been thoroughly examined. Research indicates that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, suggesting its potential for oral administration. This aspect is particularly significant as it aligns with the preference for patient-friendly dosing regimens in modern medicine.

In conclusion, Methyl 2-methyl-2-{2-(methylsulfanyl)pyridin-3-ylformamido}propanoate (CAS No. 1089358-90-6) represents a promising candidate for further development in pharmaceutical applications. Its unique molecular structure, combined with its observed biological activities and favorable pharmacokinetic properties, positions it as a valuable asset in the search for novel therapeutic agents. Continued research into this compound is expected to yield significant advancements in the treatment of various diseases.